ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycylglycinate

• IUPAC Name: ethyl 2-[[2-[(3-chloro-2-methylphenyl)carbamoylamino]acetyl]amino]acetate
• InChI: InChI=1S/C14H18ClN3O4/c1-3-22-13(20)8-16-12(19)7-17-14(21)18-11-6-4-5-10(15)9(11)2/h4-6H,3,7-8H2,1-2H3,(H,16,19)(H2,17,18,21)
• InChI Key: BUGLLUMAXOYYPR-UHFFFAOYSA-N
• Canonical SMILES: CCOC(=O)CNC(=O)CNC(=O)NC1=C(C(=CC=C1)Cl)C
• Molecular Formula: C14H18ClN3O4
• Molecular Weight: 327.76 g/mol

Description

Ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycylglycinate, also known as CGP 7930, is a chemical compound that has been widely used in scientific research for its pharmacological properties. The compound belongs to the class of NMDA receptor antagonists and has been studied for its potential therapeutic effects in various diseases such as Alzheimer's, epilepsy, and chronic pain.

Mechanism of Action

Ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycylglycinate 7930 acts as an antagonist of the NMDA receptor, which is a subtype of glutamate receptor that plays a crucial role in synaptic plasticity and learning and memory processes. By blocking the NMDA receptor, ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycylglycinate 7930 can modulate the excitatory neurotransmission and prevent the excessive activation of the receptor, which has been implicated in various neurological disorders.
Biochemical and Physiological Effects:
ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycylglycinate 7930 has been shown to have several biochemical and physiological effects in animal models. The compound has been shown to decrease the levels of amyloid-beta, a protein that forms plaques in the brain of Alzheimer's patients. ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycylglycinate 7930 has also been shown to decrease the seizure activity in animal models of epilepsy and reduce the pain sensitivity in animal models of chronic pain.

Advantages and Limitations for Lab Experiments

Ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycylglycinate 7930 has several advantages for lab experiments, including its high potency and selectivity for the NMDA receptor, as well as its ability to cross the blood-brain barrier. However, the compound also has some limitations, such as its short half-life and the potential for off-target effects at high concentrations.

Future Directions

There are several future directions for the research on ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycylglycinate 7930. One potential direction is to investigate the therapeutic effects of the compound in human clinical trials for various neurological disorders. Another direction is to explore the potential of ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycylglycinate 7930 as a tool for studying the role of the NMDA receptor in synaptic plasticity and learning and memory processes. Finally, further research is needed to elucidate the molecular mechanisms underlying the biochemical and physiological effects of ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycylglycinate 7930 and to develop more potent and selective NMDA receptor antagonists for therapeutic use.

Scientific Research Applications

Ethyl N-{[(3-chloro-2-methylphenyl)amino]carbonyl}glycylglycinate 7930 has been extensively studied in scientific research for its potential therapeutic effects in various diseases. The compound has been shown to have neuroprotective effects in animal models of Alzheimer's disease, as well as anticonvulsant and analgesic effects in animal models of epilepsy and chronic pain, respectively.